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Compound of Interest

Compound Name: Barium hydroxide monohydrate

Cat. No.: B1256788

An In-depth Technical Guide to Barium Hydroxide Monohydrate (CAS: 22326-55-2)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium hydroxide monohydrate
(CAS: 22326-55-2), detailing its physicochemical properties, safety and handling protocols,
significant applications, and relevant experimental methodologies.

Physicochemical Properties

Barium hydroxide monohydrate is a chemical compound with the formula Ba(OH)2-Hz20.[1] It
is one of the principal compounds of barium and is commercially available, typically as a white
powder or crystalline solid.[1][2] This compound is known to be corrosive to metals and tissue.

[3]141[5]

Table 1: Physicochemical Data of Barium Hydroxide Monohydrate
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Property

Value

Source(s)

CAS Number

22326-55-2

[3]4]

Molecular Formula

Ba(OH)z2:-H20

[1]

Molecular Weight 189.355 g/mol [31[6]
White powder, crystals, or

Appearance [L1[31[41[5][ 7]
chunks

Melting Point 78 °C (decomposes) [3][4]

Density 3.743 g/mL at 25 °C 3114171
Slightly soluble in water.[1][3

Solubility gy HE3] [31[4]

[4]115]

Vapor Pressure

300 hPa at 78 °C

[7]

pKb

-2.02

[2]

Safety and Handling

Barium hydroxide monohydrate is classified as a hazardous substance and requires careful
handling.[8] It is harmful if swallowed or inhaled and causes severe skin burns and eye
damage.[9]

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement Source(s)

Harmful if swallowed

Hazard H302 + H332 .
or if inhaled.
Causes severe skin
H314 burns and eye [9][10]
damage.
Do not breathe
Prevention P260 dust/fume/gas/mistiva  [9]
pors/spray.
Do not eat, drink or
P270 smoke when using
this product.
Wear protective
gloves/protective
P280 clothing/eye [9][10]
protection/face
protection.

IF SWALLOWED:
Response P301 + P330 + P331 Rinse mouth. Do NOT  [9]

induce vomiting.

IF ON SKIN (or hair):
Take off immediately

P303 + P361 + P353 all contaminated [9][10]
clothing. Rinse skin

with water/shower.

IF INHALED: Remove
person to fresh air and
keep comfortable for
P304 + P340 + P310 breathing.
Immediately call a
POISON
CENTER/doctor.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.chemicalbook.com/msds/barium-hydroxide-monohydrate.pdf
https://www.carlroth.com/medias/SDB-5609-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQzMzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzBNaTlvWkdJdk9EazJORGsxTkRVeU1UWXpNQzV3WkdZfDQ0ZGQxZjVmMTg3YzExZjUxYmJiMjgwZTc0ODRmMWVhYjQ5ZmE0YTUzMzMwZWQ5YTdlYTZiYjVhZGJlMjEzZGE
https://www.chemicalbook.com/msds/barium-hydroxide-monohydrate.pdf
https://www.chemicalbook.com/msds/barium-hydroxide-monohydrate.pdf
https://www.carlroth.com/medias/SDB-5609-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQzMzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzBNaTlvWkdJdk9EazJORGsxTkRVeU1UWXpNQzV3WkdZfDQ0ZGQxZjVmMTg3YzExZjUxYmJiMjgwZTc0ODRmMWVhYjQ5ZmE0YTUzMzMwZWQ5YTdlYTZiYjVhZGJlMjEzZGE
https://www.chemicalbook.com/msds/barium-hydroxide-monohydrate.pdf
https://www.chemicalbook.com/msds/barium-hydroxide-monohydrate.pdf
https://www.carlroth.com/medias/SDB-5609-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQzMzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzBNaTlvWkdJdk9EazJORGsxTkRVeU1UWXpNQzV3WkdZfDQ0ZGQxZjVmMTg3YzExZjUxYmJiMjgwZTc0ODRmMWVhYjQ5ZmE0YTUzMzMwZWQ5YTdlYTZiYjVhZGJlMjEzZGE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

IF IN EYES: Rinse
cautiously with water

for several minutes.

P305 + P351 + P338 Remove contact [9][10]
lenses, if present and
easy to do. Continue
rinsing.
Immediately call a
P310 POISON [10]
CENTER/doctor.
Storage P405 Store locked up. [9]
Dispose of
) contents/container to
Disposal P501 [11]

an approved waste

disposal plant.

First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[9][11]

o Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty

of water. Consult a physician.[9]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[9]

Applications in Research and Industry

Barium hydroxide monohydrate has diverse applications owing to its strong basicity and the

low solubility of its sulfate salt.
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» Organic Synthesis: It is used as a strong base in various organic reactions, such as the
hydrolysis of esters and nitriles, and in aldol condensations.[2][12] It has been employed for
the decarboxylation of amino acids and in the preparation of compounds like cyclopentanone
and diacetone alcohol.[12]

 Industrial Applications: It serves as a precursor to other barium compounds.[12] A primary
use is as an additive for lubricating oils for internal combustion engines.[13] It is also utilized
in water purification to remove sulfates, in the plastics industry as a stabilizer, and in the
manufacturing of glass and enamel.[3][4][13]

o Analytical Chemistry: In the laboratory, it is used for the titration of weak acids, particularly
organic acids.[2][12] Its advantage over sodium hydroxide and potassium hydroxide is that
its aqueous solutions are guaranteed to be free of carbonate, as barium carbonate is
insoluble in water.[2][12] This prevents titration errors when using indicators like
phenolphthalein.[12]

o Catalysis: It is widely used as a catalyst for the synthesis of phenolic resins.[13]

Experimental Protocols
Synthesis of Barium Hydroxide Monohydrate

Barium hydroxide monohydrate is typically prepared by the dehydration of barium hydroxide
octahydrate (Ba(OH)2-8H20).[14] The octahydrate itself can be synthesized from barium oxide
(BaO) or barium carbonate.[2][12][15]

Method 1: Dehydration via Azeotropic Distillation
This method uses an organic solvent to form an azeotrope with water, facilitating its removal.

o Materials: Barium hydroxide octahydrate (Ba(OH)z:8H20), Benzene (or other suitable
organic solvents like cyclohexane or n-butyl chloride).[14][16]

o Apparatus: A three-neck flask equipped with a stirrer, a thermometer, and a water separator
(e.g., Dean-Stark apparatus).[14][16]

e Procedure:
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o Add 300g of Ba(OH)2:8H20 crystals and 300 ml of benzene to the three-neck flask.[14][16]

o Heat the mixture to reflux with continuous stirring.[14][16]

o The evaporated water and benzene will collect in the water separator. The denser water is
periodically removed.

o Continue the reflux for approximately 4.5 to 6 hours, or until the theoretical amount of
water (7 moles, approx. 126g) has been distilled out.[14]

o The resulting product is a white powder of Barium hydroxide monohydrate.[14][16]

o The product can be filtered and dried. The organic solvent can be recycled.[14]

Method 2: Preparation from Barium Carbonate

This protocol describes the synthesis of the octahydrate, which can then be dehydrated as
described above.

o Materials: Barium carbonate (BaCOs), powdered charcoal, powdered rosin, water.[15]

o Apparatus: Mortar, crucible, gas furnace, porcelain dish, filtration apparatus.[15]

e Procedure:

o Thoroughly mix 999 of finely powdered barium carbonate, 10g of powdered charcoal, and
5g of powdered rosin in a mortar.[15]

o Place the mixture in a crucible, press it down firmly, and cover with a layer of charcoal.[15]

o Heat the covered crucible in a gas furnace at high temperature for 1 hour to produce
barium oxide (BaO).[15]

o After cooling, cautiously add the resulting barium oxide to 400 ml of water in a porcelain
dish.[15]

o Heat the mixture to boiling and filter the hot solution.[15]
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o Allow the filtrate to cool slowly to room temperature and then to 0°C to crystallize barium
hydroxide octahydrate.[15]

o The octahydrate crystals can then be dehydrated to the monohydrate form upon heating in
air.[12][15]

Analytical Protocol: Titration of a Weak Acid

This protocol outlines the use of barium hydroxide solution to determine the concentration of a
weak organic acid.

o Reagents: Standardized barium hydroxide solution (clear, carbonate-free), weak organic acid
solution (e.g., acetic acid), phenolphthalein indicator.

e Procedure:

o Prepare a clear, saturated solution of barium hydroxide. Carefully decant or filter the
solution to ensure no solid barium carbonate is present. Standardize the solution against a
primary standard like potassium hydrogen phthalate (KHP).

o Pipette a known volume of the weak organic acid solution into an Erlenmeyer flask.
o Add 2-3 drops of phenolphthalein indicator to the acid solution.

o Titrate the acid with the standardized barium hydroxide solution until the first permanent
faint pink color appears, indicating the endpoint.

o Record the volume of barium hydroxide solution used.

o Calculate the concentration of the weak acid using the stoichiometry of the neutralization
reaction: 2 RCOOH + Ba(OH)2 —» (RCOO)z2Ba + 2 H20.

Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.prepchem.com/synthesis-of-barium-hydroxide/
https://en.wikipedia.org/wiki/Barium_hydroxide
https://www.prepchem.com/synthesis-of-barium-hydroxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

Barium Carbonate

+ C, heat

Barium Oxide

Barium Hydroxide
Octahydrate
Ba(OH)2:8H20

Dehydration
Heat / Azeotrope)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1256788?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Weak Acid (Analyte)
+ Indicator

Check Availability & Pricing

\4
Key Advantage : Neutralization Reaction
Carbonate-Free Titrant

revents interference from

( )

Added to

Click to download full resolution via product page

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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